Cas no 1507211-36-0 (1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine
• CAS No: 1507211-36-0
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6598860
• PubChem ID: 83692046
• Update Time: 2025-10-29

1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine
• 1507211-36-0
• 1-[2-(5-chloro-2-methoxyphenyl)ethyl]cyclopropan-1-amine
• EN300-1976445

• Inchi： 1S/C12H16ClNO/c1-15-11-3-2-10(13)8-9(11)4-5-12(14)6-7-12/h2-3,8H,4-7,14H2,1H3
• InChI Key： ATRRJURGAPRWOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC1(CC1)N)OC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine

Recent Advances in the Study of 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine (CAS: 1507211-36-0)

The compound 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine (CAS: 1507211-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's role as a serotonin receptor modulator. Preliminary studies suggest that 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine exhibits high affinity for specific serotonin receptor subtypes, which could have implications for the treatment of mood disorders such as depression and anxiety. The compound's structural features, including the cyclopropylamine moiety, are believed to contribute to its selective binding properties, offering a potential advantage over existing therapeutics in terms of efficacy and side effect profiles.

Recent synthetic advancements have also been reported, with researchers developing more efficient and scalable routes to produce 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine. These improvements are critical for enabling further preclinical and clinical studies, as well as for potential large-scale manufacturing. The optimization of synthetic protocols has addressed previous challenges related to yield and purity, thereby facilitating more robust pharmacological evaluations.

In addition to its serotoninergic activity, emerging data suggest that this compound may also interact with other neurotransmitter systems, including dopamine and norepinephrine pathways. Such multi-target engagement could broaden its therapeutic applicability, particularly in complex psychiatric and neurological conditions. However, further studies are needed to fully elucidate its mechanism of action and to assess its safety and efficacy in vivo.

Another noteworthy development is the exploration of 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine in the context of neurodegenerative diseases. Early-stage research indicates that the compound may possess neuroprotective properties, potentially through its ability to modulate oxidative stress and inflammation. These findings, though preliminary, open new avenues for investigating its utility in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain. The pharmacokinetic and pharmacodynamic profiles of 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine require further characterization to ensure its suitability for clinical use. Additionally, comprehensive toxicological studies are necessary to evaluate its safety profile across different doses and administration routes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas.

In conclusion, 1-2-(5-chloro-2-methoxyphenyl)ethylcyclopropan-1-amine (CAS: 1507211-36-0) represents a compelling candidate for further research and development in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties position it as a potential therapeutic agent for a range of psychiatric and neurological disorders. Continued investigation into its mechanisms, optimization of its synthetic pathways, and rigorous preclinical testing will be essential to fully realize its therapeutic potential.